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Compound of Interest

Compound Name: 4-Ethyl-2,4-dimethylheptane

Cat. No.: B14556577 Get Quote

An In-depth Technical Guide to 4-Ethyl-2,4-dimethylheptane

This technical guide provides a comprehensive overview of the chemical properties of 4-Ethyl-
2,4-dimethylheptane, with a focus on its molecular formula and weight. This information is

critical for researchers, scientists, and professionals involved in drug development and

chemical synthesis.

Chemical Identity and Properties
4-Ethyl-2,4-dimethylheptane is a saturated acyclic hydrocarbon. Its chemical structure

consists of a seven-carbon heptane backbone with an ethyl group and two methyl groups as

substituents.

Quantitative Molecular Data
The fundamental quantitative data for 4-Ethyl-2,4-dimethylheptane is summarized in the table

below. These values are computationally derived and essential for stoichiometric calculations,

analytical characterization, and modeling studies.
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Property Value Source

Molecular Formula C11H24 PubChem[1], NIST[2]

Molecular Weight 156.31 g/mol PubChem[1]

Monoisotopic Mass 156.187800766 Da PubChem[1]

CAS Registry Number 61868-25-5 NIST[2], Chemsrc[3]

IUPAC Name 4-ethyl-2,4-dimethylheptane PubChem[1], NIST[2]

SMILES CCCC(C)(CC)CC(C)C PubChem[1]

InChIKey
OETKSNKIFXLJDO-

UHFFFAOYSA-N
NIST[2]

Experimental Protocols
The molecular formula and weight of 4-Ethyl-2,4-dimethylheptane are typically determined

through computational methods based on its validated chemical structure. High-resolution

mass spectrometry could be employed experimentally to confirm the monoisotopic mass, while

techniques like gas chromatography-mass spectrometry (GC-MS) would be used to identify the

compound in a mixture and confirm its molecular weight. However, specific experimental

protocols for the de novo determination of these properties for this specific molecule are not

detailed in the provided search results. The data presented here are based on computational

calculations from established chemical databases.[1][2]

Molecular Structure Visualization
The following diagram illustrates the logical connectivity of the constituent atoms in 4-Ethyl-2,4-
dimethylheptane, providing a clear representation of the molecular structure.
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Logical structure of 4-Ethyl-2,4-dimethylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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